Cas no 899213-00-4 (3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one)

3-(4-Ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one is a specialized organic compound featuring a quinolin-4-one core substituted with an ethyl group at the 1-position and a 4-ethoxybenzenesulfonyl moiety at the 3-position. This structure suggests potential utility in medicinal chemistry or materials science due to its sulfonyl and ethoxy functional groups, which may confer favorable solubility and reactivity properties. The compound’s rigid quinolinone scaffold could enhance binding affinity in biological applications, while the ethoxybenzenesulfonyl group may improve metabolic stability. Its synthetic versatility makes it a candidate for further derivatization in drug discovery or functional material development.

3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one structure

899213-00-4 structure

Product Name:3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one

CAS No:899213-00-4

MF:C₁₉H₁₉NO₄S

MW:357.42346405983

CID:6177702

PubChem ID:18559342

Update Time:2025-10-30

3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one
- 3-((4-ethoxyphenyl)sulfonyl)-1-ethylquinolin-4(1H)-one
- 899213-00-4
- 3-(4-ethoxyphenyl)sulfonyl-1-ethylquinolin-4-one
- CCG-135665
- AKOS001838099
- F1603-0326
- Inchi： 1S/C19H19NO4S/c1-3-20-13-18(19(21)16-7-5-6-8-17(16)20)25(22,23)15-11-9-14(10-12-15)24-4-2/h5-13H,3-4H2,1-2H3
- InChI Key： COLDYMMIFHEMSG-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)OCC)(C1C(C2C=CC=CC=2N(CC)C=1)=O)(=O)=O

Computed Properties

Exact Mass: 357.10347926g/mol
Monoisotopic Mass: 357.10347926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 614
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 72.1Å²

3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1603-0326-2μmol	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1603-0326-5μmol	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1603-0326-10μmol	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1603-0326-1mg	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1603-0326-2mg	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1603-0326-3mg	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1603-0326-4mg	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1603-0326-5mg	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1603-0326-10mg	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F1603-0326-15mg	3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one	899213-00-4	90%+	15mg	$89.0	2023-05-17

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Additional information on 3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-(4-Ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 899213-00-4)

3-(4-Ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 899213-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique sulfonyl and quinolinone moieties, exhibits potential applications in drug development, particularly in targeting enzymes and receptors. Its molecular structure combines an ethoxybenzenesulfonyl group with a dihydroquinolinone core, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for highly functionalized heterocyclic compounds like 3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one has surged due to their role in designing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the ethoxy or ethyl groups can significantly alter its biological properties. This aligns with current trends in precision medicine, where tailored molecular structures are critical for optimizing therapeutic efficacy.

The synthesis of CAS No. 899213-00-4 typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity, addressing common challenges like byproduct formation. These innovations resonate with the growing focus on green chemistry and sustainable synthesis, which are frequently searched topics in scientific databases.

From an industrial perspective, 3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one is valued for its potential as a pharmaceutical intermediate. Companies specializing in custom synthesis and contract research often highlight its utility in producing small-molecule drugs. Additionally, its physicochemical properties—such as solubility and stability—are critical for formulation scientists working on drug delivery systems, another hot topic in biotech forums.

Analytical characterization of this compound relies on techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with pharmacopeial standards. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly predict their bioactivity and toxicity profiles. This intersection of computational chemistry and experimental validation is a recurring theme in modern research.

In summary, 3-(4-ethoxybenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 899213-00-4) represents a compelling case study in the evolution of heterocyclic chemistry. Its applications span drug development, materials science, and catalysis, aligning with broader scientific inquiries into molecular design and functional materials. As research continues, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.